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Compound of Interest

Compound Name: N-Hexacosane-D54

Cat. No.: B12395656 Get Quote

For researchers, scientists, and drug development professionals utilizing N-Hexacosane-D54,

ensuring safe handling and maintaining isotopic purity are paramount. This guide provides

essential, immediate safety and logistical information, including operational and disposal plans,

to support your work and build a foundation of trust in laboratory safety.

N-Hexacosane-D54 is a deuterated long-chain alkane. According to its Safety Data Sheet

(SDS), it is not classified as a hazardous substance under the Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals.[1] However, adherence to standard

laboratory safety protocols is essential to minimize any potential risks and to protect the

integrity of the compound.

Essential Safety & Handling Information
While N-Hexacosane-D54 is not considered hazardous, it is recommended to handle it as a

potential irritant.[2] The primary physical state of this compound is a white solid.[2][3] Key

safety measures involve avoiding the formation of dust and aerosols and preventing contact

with skin and eyes.[1]
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Property Value Source

Chemical Formula C26D54

CAS Number 1219803-91-4

Physical State Solid

Appearance White to off-white

Melting Point 56-58 °C

Boiling Point 412 °C

Flash Point 215 °C

GHS Classification Not a hazardous substance

Known Hazards Possible irritant

Incompatibility Strong oxidizing agents

Storage Temperature Room temperature

Personal Protective Equipment (PPE)
The appropriate personal protective equipment must be selected based on the concentration

and amount of the substance at the specific workplace. The following PPE is recommended

when handling N-Hexacosane-D54:

Eye Protection: Safety glasses with side-shields are essential to protect against potential eye

contact with dust particles.

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, should be worn to

prevent skin contact.

Body Protection: A laboratory coat or impervious clothing is recommended to protect the

skin.

Respiratory Protection: If there is a risk of dust formation, use of a respirator may be

necessary. Work should ideally be conducted in a fume hood or an area with adequate

ventilation to minimize inhalation of any dust.
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Operational Plan: Step-by-Step Handling Protocol
To ensure both user safety and the integrity of the deuterated compound, follow this step-by-

step protocol:

Preparation: Before handling, ensure the work area, typically a laboratory fume hood, is

clean and free of contaminants. Have all necessary PPE donned and all required equipment

readily accessible.

Handling the Compound:

As N-Hexacosane-D54 is a solid, handle it carefully to avoid creating dust.

Use appropriate tools, such as a spatula, for transferring the compound.

To maintain isotopic purity, it is crucial to handle the compound under a dry, inert

atmosphere (e.g., nitrogen or argon) to prevent hydrogen-deuterium exchange with

atmospheric moisture.

Keep the container tightly closed when not in use.

In Case of Accidental Release:

Should a spill occur, pick up the solid material and place it in a suitable, closed container

for disposal, avoiding the creation of dust.

First Aid Measures:

Eye Contact: Flush eyes with water as a precaution.

Skin Contact: Wash the affected area with soap and plenty of water.

Inhalation: If dust is inhaled, move the person to fresh air.

Ingestion: Rinse the mouth with water. Never give anything by mouth to an unconscious

person.

In all cases of exposure, consult a physician and show them the Safety Data Sheet.
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Disposal Plan
Proper disposal of N-Hexacosane-D54 and its containers is crucial for environmental safety

and regulatory compliance.

Waste Compound: Collect waste or spilled N-Hexacosane-D54 in a suitable, closed, and

clearly labeled container.

Contaminated Materials: Any materials, such as gloves or wipes, that come into contact with

the compound should also be placed in a sealed container for disposal.

Disposal Method: While N-Hexacosane-D54 is not classified as hazardous, it should not be

disposed of in regular trash or down the drain. It is best practice to dispose of it as chemical

waste through your institution's hazardous waste management program. This ensures

compliance with local regulations and responsible environmental stewardship.
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Safe Handling Workflow for N-Hexacosane-D54
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Caption: Workflow for the safe handling of N-Hexacosane-D54.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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